N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide
• InChI: InChI=1S/C16H24N2O3S/c1-15(2)7-10(8-16(3,4)18-15)17-14(19)13-12-11(9-22-13)20-5-6-21-12/h9-10,18H,5-8H2,1-4H3,(H,17,19)
• InChI Key: APXABDXKZCFSJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=C3C(=CS2)OCCO3)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions including etherification, oximation, and Beckmann rearrangement, as demonstrated in the preparation of related compounds (Chen, Ye, & Hu, 2012). Such methodologies could be adapted for the synthesis of N-(2,2,6,6-tetramethylpiperidin-4-yl)-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carboxamide, utilizing starting materials like rotenone and dimethyloxosulphonium methylide for etherification steps.

Molecular Structure Analysis

The determination of crystal structures through X-ray single crystal diffraction analysis provides essential information on the molecular geometry, bond lengths, and angles. For compounds with complexity similar to the target molecule, crystallographic analysis has revealed that they belong to specific space groups with defined cell parameters, offering insights into their molecular packing and interactions (Chen, Ye, & Hu, 2012).

Chemical Reactions and Properties

Chemical reactions involving paramagnetic monomers and their derivatives, such as the synthesis from tetramethyl-4-oxo-piperidine, highlight the reactivity and potential for functionalization of related compounds (Seidemann & Dulog, 1986). These reactions are pivotal for the introduction of functional groups that modulate the chemical properties of the compound.

Physical Properties Analysis

The study of physical properties, including melting points, solubility, and crystalline structure, is crucial for understanding the behavior of chemical compounds under various conditions. Such properties are often determined through a combination of spectroscopic and crystallographic techniques, providing a comprehensive overview of the compound's characteristics.

Chemical Properties Analysis

Chemical properties, such as reactivity towards nucleophiles or electrophiles, stability under various conditions, and susceptibility to hydrolysis or oxidation, are determined based on the compound's functional groups and molecular structure. Studies on related compounds have explored their antibacterial activity, showcasing the potential bioactivity associated with specific structural motifs (Doshi et al., 2015).